Cas no 1021115-12-7 (6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine)

• Product Name: 6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine
• CAS No: 1021115-12-7
• MF: C₂₀H₂₂N₆O₃S
• MW: 426.492082118988
• CID: 6171407
• PubChem ID: 42111877
• Update Time: 2025-10-19

6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine
• 3-Pyridazinamine, 6-[4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl]-N-2-pyridinyl-
• F5236-0100
• 1021115-12-7
• TDR86097
• 6-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine
• 6-[4-[(4-Methoxyphenyl)sulfonyl]-1-piperazinyl]-N-2-pyridinyl-3-pyridazinamine
• AKOS024502128
• CHEMBL2093720
• 6-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]-N-pyridin-2-ylpyridazin-3-amine
• DTXSID401137995
• VU0638386-1

• Inchi： 1S/C20H22N6O3S/c1-29-16-5-7-17(8-6-16)30(27,28)26-14-12-25(13-15-26)20-10-9-19(23-24-20)22-18-4-2-3-11-21-18/h2-11H,12-15H2,1H3,(H,21,22,23)
• InChI Key： OLSMDRULSLZABY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCN(C2=CC=C(NC3C=CC=CN=3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 426.14740976g/mol
• Monoisotopic Mass: 426.14740976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Additional information on 6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine

6-[4-(4-Methoxybenzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine: A Comprehensive Overview

6-[4-(4-Methoxybenzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine, identified by the CAS number 1021115-12-7, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a pyridazine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 3 and 6. The substituents attached to this core structure include a piperazine group at position 6 and an N-pyridinyl group at position 3. The piperazine moiety is further substituted with a 4-methoxybenzenesulfonyl group, adding complexity to the molecule and potentially enhancing its pharmacological properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of electron-withdrawing groups like the sulfonyl moiety can modulate the electronic properties of the molecule, influencing its binding affinity to target proteins. This makes 6-[4-(4-Methoxybenzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amines a valuable candidate for exploring novel therapeutic interventions.

In terms of synthesis, researchers have employed various strategies to construct this compound efficiently. One common approach involves the coupling of intermediates through Suzuki-Miyaura cross-coupling reactions or other palladium-catalyzed methods, which are well-suited for forming biaryl bonds. The optimization of these synthetic routes has been a focal point in recent investigations, aiming to enhance yield and purity while minimizing costs.

From a pharmacological standpoint, this compound has demonstrated potent inhibitory activity against several kinases, including but not limited to CDKs (cyclin-dependent kinases) and MAPKs (mitogen-activated protein kinases). These findings suggest its potential utility in treating various cancers and inflammatory diseases where kinase signaling plays a pivotal role. Moreover, preliminary in vivo studies have indicated favorable pharmacokinetic profiles, with moderate bioavailability and acceptable toxicity profiles.

The application of advanced computational techniques, such as molecular docking and QSAR (quantitative structure–activity relationship) modeling, has further elucidated the binding modes and structural requirements for optimal activity. These insights have guided iterative improvements in the design of analogs with enhanced potency and selectivity.

In conclusion, CAS No: 1021115-12-7, or 6-[4-(4-Methoxybenzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine, represents a significant advancement in medicinal chemistry. Its versatile structure, coupled with promising biological activities, positions it as a compelling lead compound for future drug development efforts.